Cas no 1142194-29-3 (4-Bromo-2-(1H-imidazol-1-yl)pyridine)

4-Bromo-2-(1H-imidazol-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a bromine atom at the 4-position and an imidazole moiety at the 2-position. This structure imparts versatility in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity in palladium-catalyzed transformations, while the imidazole group offers coordination sites for metal complexes, making it valuable in catalysis and material science. Its well-defined reactivity profile and stability under standard conditions make it a reliable intermediate for constructing complex molecular architectures. Suitable for research and industrial applications requiring precise functionalization of pyridine derivatives.
4-Bromo-2-(1H-imidazol-1-yl)pyridine structure
1142194-29-3 structure
Product Name:4-Bromo-2-(1H-imidazol-1-yl)pyridine
CAS No:1142194-29-3
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD08668595
CID:1073382
PubChem ID:45787901
Update Time:2025-06-10

4-Bromo-2-(1H-imidazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(1H-imidazol-1-yl)pyridine
    • (4-bromo-2-pyridyl)imidazole
    • 4-Bromo-2-(imidazol-1-yl)pyridine
    • 4-Bromo-2-(imidazol-1-yl)-pyridine
    • CTK5I8803
    • MolPort-015-163-909
    • SBB054345
    • AKOS015945827
    • CS-0335290
    • 4-BROMO-2-IMIDAZOL-1-YL-PYRIDINE
    • SCHEMBL22437082
    • MB06413
    • J-003064
    • 4-bromo-2-(1H-imidazol-1-yl)pyridine, AldrichCPR
    • 4-bromo-2-imidazol-1-ylpyridine
    • DTXSID30671707
    • 1142194-29-3
    • TS-03197
    • MDL: MFCD08668595
    • Inchi: 1S/C8H6BrN3/c9-7-1-2-11-8(5-7)12-4-3-10-6-12/h1-6H
    • InChI Key: GEIOPZBBECFOOM-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 222.97451g/mol
  • Monoisotopic Mass: 222.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.7Ų

4-Bromo-2-(1H-imidazol-1-yl)pyridine Pricemore >>

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